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(E)-1,4-Diphenylbut-2-ene-1,4-dione, also known as trans-1,2-dibenzoylethylene, is a
crystalline solid that serves as a highly versatile and reactive building block in modern organic
synthesis. Its chemical structure is characterized by a central carbon-carbon double bond in the
trans configuration, flanked by two benzoyl groups. This symmetrical arrangement of powerful
electron-withdrawing groups on either side of the alkene functionality renders the molecule an
exceptionally potent Michael acceptor. The conjugated system delocalizes electron density
away from the double bond, making the [3-carbons highly electrophilic and susceptible to attack
by a wide range of nucleophiles.

This inherent reactivity makes (E)-1,4-diphenylbut-2-ene-1,4-dione a cornerstone intermediate
for synthesizing 1,4-dicarbonyl compounds.[1][2] These products, in turn, are pivotal precursors
for constructing a diverse array of carbocyclic and heterocyclic systems, such as
cyclopentenones, furans, and pyrroles, many of which are scaffolds for biologically active
molecules.[2][3] This guide provides a detailed exploration of its application as a Michael
acceptor, complete with mechanistic insights and validated experimental protocols for
researchers in organic synthesis and drug development.
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Property Value

Chemical Name (E)-1,4-Diphenylbut-2-ene-1,4-dione

Synonyms tréns-l,2-Dibenzoylethylene, trans-
Dibenzoylethene

CAS Number 959-28-4

Molecular Formula C16H1202

Molecular Weight 236.27 g/mol

Appearance White to yellow powder or crystals

Melting Point 109-112 °C

The Michael Addition: A Mechanistic Framework

The Michael reaction, or conjugate 1,4-addition, is a fundamental carbon-carbon bond-forming
reaction in organic chemistry.[4] It involves the addition of a nucleophile (the Michael donor) to
the B-carbon of an a,B-unsaturated carbonyl compound (the Michael acceptor).[4] In the case
of (E)-1,4-diphenylbut-2-ene-1,4-dione, the reaction proceeds through the attack of a
nucleophile on one of the alkene carbons, leading to the formation of a resonance-stabilized
enolate intermediate. This intermediate is then typically protonated during reaction workup to
yield the final 1,4-adduct.

The efficiency of this process is driven by the thermodynamic stability of the resulting carbonyl
compound. The choice of nucleophile, catalyst, and reaction conditions can be tailored to
achieve high yields and, in asymmetric variants, high stereoselectivity.[5][6]
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Synthesis of Heterocycles from Michael Adducts
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Ketone]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1220293/docs#introduction-the-unique-reactivity-of-
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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